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Compound Name: Fluorescent Brightener 28

Cat. No.: B1144092 Get Quote

Technical Support Center: Calcofluor White M2R
Solutions
Welcome to the Technical Support Center for Calcofluor White M2R solutions. This resource is

designed for researchers, scientists, and drug development professionals to provide clear

guidance on the shelf life, storage, and troubleshooting of Calcofluor White M2R staining

experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for Calcofluor White M2R solutions?

The recommended storage temperature for Calcofluor White M2R solutions can vary

depending on the supplier and the specific formulation (e.g., powder vs. pre-made solution). To

ensure the longest possible shelf life, always refer to the manufacturer's instructions. However,

general guidelines are summarized below.

Q2: How long can I expect my Calcofluor White M2R solution to last?

The shelf life of Calcofluor White M2R solutions is highly dependent on the storage conditions.

When stored properly, solutions can be stable for a considerable period.

Q3: My Calcofluor White M2R solution has a precipitate. Can I still use it?
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Precipitation can occur, especially in concentrated stock solutions or when stored at lower

temperatures. In many cases, the solution can be salvaged. Gently warming the solution can

help redissolve the precipitate.[1] If the precipitate persists after warming, it is advisable to filter

the solution to avoid issues during staining.[1]

Q4: Why is my Calcofluor White M2R staining resulting in high background fluorescence?

High background fluorescence can be a common issue. It may be caused by several factors,

including using a concentration of the stain that is too high, non-specific binding, or the

presence of autofluorescent materials in the sample.[2][3] Some formulations of Calcofluor

White M2R include Evans Blue as a counterstain to help diminish background fluorescence,

particularly when using blue light excitation.[3][4][5]

Q5: Can I mix Calcofluor White M2R with potassium hydroxide (KOH)?

Yes, Calcofluor White M2R is often used in conjunction with 10% KOH, especially for clinical

specimens like skin and nail scrapings, to clear cellular debris and enhance the visualization of

fungal elements.[1][4] However, it is recommended to prepare this mixture fresh, as Calcofluor

White can be less stable in KOH over time.[1][6]

Data Presentation: Storage and Shelf Life
The following tables summarize the storage and shelf life information for Calcofluor White M2R

from various sources.
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Form
Storage

Temperature
Protection from Light Source

Solid Powder Room Temperature Not specified [7][8]

Solid Powder -20°C Not specified [9]

5 mM Solution in

Water
-10 to -35°C Required [10]

1 g/L Aqueous

Solution
Room Temperature Required [1][2][3]

1% (w/v) Stock

Solution
Room Temperature Required [6]

Stock Solution (4.8

mg/mL)
-20°C Not specified [11][12]

Product/Preparation Stated Shelf Life Storage Conditions Source

Calcofluor White Stain
52 weeks from date of

manufacture

Room temperature,

protected from light
[2]

1% (w/v) Stock

Solution in DI Water

Stable for several

years

Room temperature, in

the dark
[6]

Stock Solution (4.8

mg/mL)
Up to 6 months -20°C [11][12]

Solid Form ≥ 4 years -20°C [9]

Plant Culture Tested

Powder
4 Years Below 30°C [13]

Experimental Protocols
Protocol 1: Preparation of 1% (w/v) Calcofluor White
M2R Stock Solution
This protocol describes how to prepare a stock solution from powdered Calcofluor White M2R.
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Materials:

Calcofluor White M2R powder

Deionized water

Heating magnetic stirrer

Sterile storage bottles

Procedure:

Weigh 1 gram of Calcofluor White M2R powder.

Add the powder to 100 mL of deionized water in a beaker with a magnetic stir bar.

Gently heat the solution while stirring to aid in dissolving the powder.[6] The final solution

should be clear and colorless.[6]

Allow the solution to cool to room temperature.

Store the 1% stock solution in a light-protected bottle at room temperature.[6] For long-term

storage, aliquoting and freezing at -20°C is also an option.[11][12]

Protocol 2: Staining Fungal Elements with Calcofluor
White M2R
This protocol provides a general procedure for staining fungal elements in a sample.

Materials:

Calcofluor White M2R working solution (e.g., 0.1% diluted from a 1% stock)

10% Potassium Hydroxide (KOH) solution (optional)

Microscope slides and coverslips
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Fluorescence microscope with appropriate filters (Excitation ~360 nm, Emission ~430 nm)

[10]

Procedure:

Place the specimen to be examined on a clean microscope slide.[3]

Add one drop of the Calcofluor White M2R working solution to the specimen.

(Optional) Add one drop of 10% KOH to the slide to help clear the specimen.[3]

Place a coverslip over the specimen and allow it to stand for at least 1 minute.[3]

Examine the slide under a fluorescence microscope. Fungal elements will fluoresce a

brilliant apple-green or blue-white color.[2]

Mandatory Visualizations
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Troubleshooting Calcofluor White M2R Staining Issues
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Caption: Troubleshooting workflow for common Calcofluor White M2R staining issues.
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Factors Affecting Calcofluor White M2R Solution Shelf Life
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Caption: Key factors influencing the shelf life of Calcofluor White M2R solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://academic.oup.com/labmed/article-pdf/34/5/361/24958759/labmed34-0361.pdf
https://phytotechlab.com/calcofluor-white-m2r.html
https://moleculardepot.com/product/calcofluor-white-m2r/
https://www.caymanchem.com/product/41995/fluorescent-brightener-28
https://biotium.com/product/calcofluor-white-stain-5-mm-water/
https://www.maokangbio.com/productView.action?id=8275
https://www.maokangbio.com/productView.action?id=8275
https://www.researchgate.net/publication/8662865_Microtiter_plate_assay_of_yeast_cell_number_using_the_fluorescent_dye_Calcofluor_White_M2R
https://www.himedialabs.com/in/pct1551-calcofluor-white-m2r.html
https://www.benchchem.com/product/b1144092#shelf-life-and-storage-of-calcofluor-white-m2r-solutions
https://www.benchchem.com/product/b1144092#shelf-life-and-storage-of-calcofluor-white-m2r-solutions
https://www.benchchem.com/product/b1144092#shelf-life-and-storage-of-calcofluor-white-m2r-solutions
https://www.benchchem.com/product/b1144092#shelf-life-and-storage-of-calcofluor-white-m2r-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1144092?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

